Cas no 677749-50-7 (5-iodo-N-(4-methoxyphenyl)-2,6-dimethylpyrimidin-4-amine)

• Product Name: 5-iodo-N-(4-methoxyphenyl)-2,6-dimethylpyrimidin-4-amine
• CAS No: 677749-50-7
• MF: C₁₃H₁₄IN₃O
• MW: 355.174234867096
• CID: 6784229
• PubChem ID: 4261998
• Update Time: 2025-10-29

5-iodo-N-(4-methoxyphenyl)-2,6-dimethylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 677749-50-7
• N-(5-iodo-2,6-dimethyl-4-pyrimidinyl)-N-(4-methoxyphenyl)amine
• AKOS005086243
• 5-iodo-N-(4-methoxyphenyl)-2,6-dimethylpyrimidin-4-amine
• Oprea1_323208
• 2P-813

• Inchi： 1S/C13H14IN3O/c1-8-12(14)13(16-9(2)15-8)17-10-4-6-11(18-3)7-5-10/h4-7H,1-3H3,(H,15,16,17)
• InChI Key： VAHOGRGSPCVPNU-UHFFFAOYSA-N
• SMILES： IC1=C(C)N=C(C)N=C1NC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 355.01816g/mol
• Monoisotopic Mass: 355.01816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 47Ų

Additional information on 5-iodo-N-(4-methoxyphenyl)-2,6-dimethylpyrimidin-4-amine

Introduction to 5-iodo-N-(4-methoxyphenyl)-2,6-dimethylpyrimidin-4-amine (CAS No. 677749-50-7)

5-iodo-N-(4-methoxyphenyl)-2,6-dimethylpyrimidin-4-amine, identified by its CAS number 677749-50-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an iodine substituent at the 5-position and a methoxy group at the 4-position of the phenyl ring, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and drug discovery.

The 5-iodo-N-(4-methoxyphenyl)-2,6-dimethylpyrimidin-4-amine structure is characterized by a pyrimidin-4-amine core, which is a common scaffold in many biologically active molecules. The iodine atom at the 5-position serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in the synthesis of complex organic molecules. Additionally, the methoxy group at the 4-position of the phenyl ring enhances the lipophilicity of the compound, potentially improving its membrane permeability and bioavailability.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrimidine derivatives. Pyrimidine-based compounds have shown promise in various therapeutic areas, including oncology, antiviral infections, and central nervous system disorders. The 5-iodo-N-(4-methoxyphenyl)-2,6-dimethylpyrimidin-4-amine molecule has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, studies have demonstrated its utility in generating inhibitors that modulate kinases and other enzymes involved in cancer progression.

One of the most compelling aspects of this compound is its potential as a building block for drug development. The combination of an iodine atom and a methoxy-substituted phenyl ring provides multiple opportunities for chemical modification, allowing researchers to fine-tune the pharmacological properties of derived compounds. This flexibility is particularly valuable in medicinal chemistry, where subtle structural changes can significantly impact potency, selectivity, and pharmacokinetic profiles.

The CAS No. 677749-50-7 registry number ensures that researchers can reliably identify and source this compound for their studies. Its availability from reputable chemical suppliers has facilitated numerous synthetic endeavors aimed at discovering new therapeutic entities. The growing interest in this compound underscores its significance as a tool in modern drug discovery pipelines.

Recent advancements in computational chemistry and high-throughput screening have further accelerated the exploration of 5-iodo-N-(4-methoxyphenyl)-2,6-dimethylpyrimidin-4-amine and its derivatives. These technologies enable researchers to rapidly assess the biological activity of novel compounds, identifying promising candidates for further development. The integration of machine learning algorithms with experimental data has also enhanced our understanding of structure-activity relationships within this class of molecules.

In summary,5-iodo-N-(4-methoxyphenyl)-2,6-dimethylpyrimidin-4-amine (CAS No. 677749-50-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules with potential therapeutic applications across multiple disease areas. As research continues to uncover new biological targets and synthetic methodologies,this compound is poised to play an increasingly important role in the development of next-generation drugs.